Cas no 91740-26-0 (Arabinitol,5-deoxy-5-(methylnitrosamino)- (7CI))

91740-26-0 structure
Product name:Arabinitol,5-deoxy-5-(methylnitrosamino)- (7CI)
Arabinitol,5-deoxy-5-(methylnitrosamino)- (7CI) Chemical and Physical Properties
Names and Identifiers
-
- Arabinitol,5-deoxy-5-(methylnitrosamino)- (7CI)
- N-methyl-N-(2,3,4,5-tetrahydroxypentyl)nitrous amide
- SCHEMBL6672621
- NSC77538
- NSC77540
- DTXSID70291721
- 91740-26-0
- NSC-77538
- NSC-77540
- NSC-77539
- NSC77537
- NSC-77537
- NSC77539
- 1-deoxy-1-[methyl(nitroso)amino]pentitol
-
- Inchi: InChI=1S/C6H14N2O5/c1-8(7-13)2-4(10)6(12)5(11)3-9/h4-6,9-12H,2-3H2,1H3
- InChI Key: UZSFASRPTHPZSK-UHFFFAOYSA-N
- SMILES: CN(CC(C(C(CO)O)O)O)N=O
Computed Properties
- Exact Mass: 194.09
- Monoisotopic Mass: 194.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.3
- Topological Polar Surface Area: 114Ų
Experimental Properties
- Density: 1.49
- Boiling Point: 533.5°Cat760mmHg
- Flash Point: 276.5°C
- Refractive Index: 1.546
- PSA: 113.59000
- LogP: -2.32540
Arabinitol,5-deoxy-5-(methylnitrosamino)- (7CI) Related Literature
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Guang-Bo Wang,Sha Li,Cai-Xin Yan,Qian-Qian Lin,Fu-Cheng Zhu,Yan Geng,Yu-Bin Dong Chem. Commun., 2020,56, 12612-12615
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Jie Yang,Yuxiang Mo,K. C. Lau,Y. Song,X. M. Qian,C. Y. Ng Phys. Chem. Chem. Phys., 2005,7, 1518-1526
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Ali Reza Sardarian,Iman Dindarloo Inaloo RSC Adv., 2015,5, 76626-76641
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Ken-ichi Sakai,Takaaki Ishikawa,Tomoyuki Akutagawa J. Mater. Chem. C, 2013,1, 7866-7871
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Sanjay Ghosh,Abdulaziz S. Alghunaim,Mohammed H. Al-mashhadani,Michal P. Krompiec,Megan Hallett,Igor F. Perepichka J. Mater. Chem. C, 2018,6, 3762-3773
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Masashige Taguchi,Prachee Chaturvedi,Stephanie Burrs,Michael Tan,Hitomi Yamaguchi,Eric S. McLamore Analyst, 2014,139, 660-667
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Noriyoshi Arai,Yusei Kobayashi,Kenji Yasuoka Nanoscale, 2020,12, 6691-6698
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Panteleimon G. Takis,Vasilios S. Melissas,Anastassios N. Troganis New J. Chem., 2012,36, 1866-1878
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Hualin Xiong,Hongwei Yang,Guangbin Cheng New J. Chem., 2019,43, 13827-13831
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Jeroen Peters,Alice Cardall,Willem Haasnoot Analyst, 2014,139, 3968-3976
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